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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B102403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrolinalool, systematically known as 3,7-dimethyloct-6-en-3-ol, is a monoterpene alcohol

recognized for its characteristic floral, citrusy, and woody aroma.[1] A derivative of linalool, it

finds extensive application in the fragrance and flavor industries.[2][3] Beyond its olfactory

attributes, dihydrolinalool has garnered interest for its potential antimicrobial, anti-

inflammatory, and antioxidant properties, suggesting a broader scope of application in cosmetic

and therapeutic formulations.[2][3] This technical guide provides a comprehensive overview of

the physicochemical properties of dihydrolinalool, details standardized experimental protocols

for their determination, and presents a logical workflow for its quality control.

Physicochemical Properties
The physicochemical characteristics of dihydrolinalool are crucial for its application,

formulation, and assessment of its environmental fate. A summary of these properties is

presented in the table below.
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Property Value

Molecular Formula C₁₀H₂₀O

Molecular Weight 156.27 g/mol

Appearance Colorless to pale yellow, clear liquid

Odor Floral, citrusy, woody

Boiling Point 191.00 to 203.00 °C at 760 mmHg

Melting Point 5 °C

Density 0.850 to 0.863 g/cm³ at 20-25 °C

Refractive Index 1.4520 to 1.4580 at 20 °C

Solubility in Water 228.1 mg/L at 25 °C (estimated)

Solubility in Organic Solvents Soluble in alcohol

Vapor Pressure 0.019 mmHg at 25 °C (estimated)

Flash Point 80 to 81.11 °C

logP (o/w) 2.977 (estimated)

CAS Number 18479-51-1

Experimental Protocols
The determination of the physicochemical properties of dihydrolinalool can be conducted

using standardized methodologies, such as those established by the Organisation for

Economic Co-operation and Development (OECD) and the American Society for Testing and

Materials (ASTM).

Boiling Point Determination (OECD Guideline 103)
This method determines the temperature at which the vapor pressure of the substance equals

atmospheric pressure.
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Apparatus: A suitable apparatus consists of a boiling flask, a condenser, a thermometer, and

a heating source.

Procedure: A small volume of dihydrolinalool is placed in the boiling flask with boiling chips.

The apparatus is assembled, and the substance is heated. The temperature is recorded

when the substance boils and a steady stream of condensate is observed. The observed

boiling point is corrected to standard atmospheric pressure.

Density Determination (OECD Guideline 109 / ASTM
D4052)
This protocol outlines the determination of the mass per unit volume of a liquid.

Apparatus: A digital density meter, pycnometer, or hydrometer can be used.

Procedure (using a digital density meter): The instrument is calibrated using dry air and a

substance of known density (e.g., pure water). A sample of dihydrolinalool is introduced

into the oscillating U-tube of the density meter. The instrument measures the oscillation

period, which is a function of the sample's density, and provides a direct density reading. The

measurement is performed at a controlled temperature.

Refractive Index Determination (ASTM D1218)
This method measures the extent to which light is refracted when passing through the

substance, a property related to its composition.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure: A drop of dihydrolinalool is placed on the prism of the refractometer. The

instrument is adjusted to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs. The refractive index is read directly from the instrument's scale. The

temperature of the measurement is critical and should be controlled and recorded.

Water Solubility Determination (OECD Guideline 105 -
Flask Method)
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This method determines the saturation concentration of a substance in water at a given

temperature.

Apparatus: A flask, a temperature-controlled shaker or stirrer, and an analytical method for

quantifying the concentration of dihydrolinalool in water (e.g., gas chromatography).

Procedure: An excess amount of dihydrolinalool is added to a known volume of water in a

flask. The flask is sealed and agitated at a constant temperature for a sufficient period to

reach equilibrium (typically 24-48 hours). After equilibration, the mixture is allowed to stand

to separate the phases. A sample of the aqueous phase is carefully removed, filtered or

centrifuged to remove any undissolved substance, and then analyzed to determine the

concentration of dihydrolinalool.

Signaling Pathways and Experimental Workflows
Currently, there is limited information available in the public domain detailing specific signaling

pathways directly modulated by dihydrolinalool. Its biological activities, such as potential anti-

inflammatory and antioxidant effects, suggest interactions with cellular pathways, but these

have not yet been fully elucidated.

In the context of its primary application, a crucial experimental workflow is the quality control of

dihydrolinalool as a fragrance ingredient. The following diagram illustrates a generalized

workflow for this process.
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Caption: Quality Control Workflow for Dihydrolinalool.

Conclusion
This technical guide provides a detailed summary of the key physicochemical properties of

dihydrolinalool, an important compound in the flavor and fragrance industry with emerging

potential in other fields. The standardized experimental protocols outlined offer a basis for the

consistent and reliable determination of its properties. While specific signaling pathways remain

an area for future research, the presented quality control workflow highlights a critical

experimental process for ensuring the quality and consistency of dihydrolinalool in its

industrial applications. This compilation of data and methodologies serves as a valuable

resource for researchers, scientists, and drug development professionals working with this

versatile monoterpene alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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